Cas no 252058-80-3 (1-(3,4-DICHLOROBENZYL)-6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE)

• Product Name: 1-(3,4-DICHLOROBENZYL)-6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• CAS No: 252058-80-3
• MF: C₁₉H₁₁Cl₂FN₂O
• MW: 373.207845926285
• CID: 5269337
• Update Time: 2023-08-25

1-(3,4-DICHLOROBENZYL)-6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorobenzyl)-6-(4-fluorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• 1-[(3,4-dichlorophenyl)methyl]-6-(4-fluorophenyl)-2-oxopyridine-3-carbonitrile
• 1-[(3,4-dichlorophenyl)methyl]-6-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• Bionet1_001352
• HMS571P14
• 1-(3,4-DICHLOROBENZYL)-6-(4-FLUOROPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE

• Inchi： 1S/C19H11Cl2FN2O/c20-16-7-1-12(9-17(16)21)11-24-18(8-4-14(10-23)19(24)25)13-2-5-15(22)6-3-13/h1-9H,11H2
• InChI Key： SYSBTDIWVZPTQY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C(C(C#N)=CC=C1C1C=CC(=CC=1)F)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 631
• XLogP3: 4.8
• Topological Polar Surface Area: 44.1